Cas no 5859-36-9 (Butanedioic acid, (phenylmethyl)-, didecyl ester)

• Product Name: Butanedioic acid, (phenylmethyl)-, didecyl ester
• CAS No: 5859-36-9
• MF: C₃₁H₅₂O₄
• MW: 488.742190361023
• CID: 341554
• PubChem ID: 71245551
• Update Time: 2025-04-19

Butanedioic acid, (phenylmethyl)-, didecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (phenylmethyl)-, didecyl ester
• didecyl 2-benzylbutanedioate
• didecyl benzylsuccinate
• DTXSID80744253
• 5859-36-9
• SCHEMBL14673500

• Inchi： 1S/C31H52O4/c1-3-5-7-9-11-13-15-20-24-34-30(32)27-29(26-28-22-18-17-19-23-28)31(33)35-25-21-16-14-12-10-8-6-4-2/h17-19,22-23,29H,3-16,20-21,24-27H2,1-2H3
• InChI Key： XGZPYBFMAVFUSX-UHFFFAOYSA-N
• SMILES： O(C(C(CC1C=CC=CC=1)CC(=O)OCCCCCCCCCC)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 488.38676
• Monoisotopic Mass: 488.38656014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 25
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters